Cas no 2411336-17-7 ((2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide
• CAS No: 2411336-17-7
• MF: C₁₈H₂₇ClN₄O
• MW: 350.886183023453
• CID: 5946470
• PubChem ID: 165766817
• Update Time: 2025-06-08

(2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583940
• Z3952172519
• 2411336-17-7
• (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C18H27ClN4O/c1-21(2)9-5-8-18(24)20-14-15-16(19)6-4-7-17(15)23-12-10-22(3)11-13-23/h4-8H,9-14H2,1-3H3,(H,20,24)/b8-5+
• InChI Key： ZCXDHYBCAADZLT-VMPITWQZSA-N
• SMILES： ClC1=CC=CC(=C1CNC(/C=C/CN(C)C)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 350.1873392g/mol
• Monoisotopic Mass: 350.1873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Additional information on (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide

Research Brief on (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide (CAS: 2411336-17-7)

The compound (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide, with CAS number 2411336-17-7, has recently emerged as a focal point in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a candidate for further drug development.

Recent research has highlighted the compound's role as a modulator of specific biological pathways. Its structural components, including the chloro-phenyl and dimethylamino-but-2-enamide moieties, contribute to its binding affinity and selectivity. Investigations into its interaction with target proteins have revealed insights into its potential applications in oncology and neurology. For instance, preliminary data suggest that it may inhibit key enzymes involved in cell proliferation, making it a viable candidate for cancer therapy.

In vitro and in vivo studies have demonstrated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate favorable bioavailability and stability, which are critical for its progression into clinical trials. Additionally, toxicity assessments have shown a manageable safety profile at therapeutic doses, further supporting its potential as a drug candidate.

The synthesis and optimization of (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide have also been a focus of recent research. Advances in synthetic methodologies have improved yield and purity, facilitating larger-scale production for further testing. Researchers have also explored structural analogs to enhance efficacy and reduce potential side effects, providing a foundation for future drug design efforts.

In conclusion, the compound (2E)-N-{[2-chloro-6-(4-methylpiperazin-1-yl)phenyl]methyl}-4-(dimethylamino)but-2-enamide (CAS: 2411336-17-7) represents a promising avenue for pharmaceutical development. Its unique chemical structure, combined with favorable biological activity and pharmacokinetic properties, underscores its potential in addressing unmet medical needs. Continued research and clinical validation will be essential to fully realize its therapeutic benefits.